![molecular formula C19H14N2O5S B3979540 5-{[(8-quinolinylthio)acetyl]amino}isophthalic acid](/img/structure/B3979540.png)
5-{[(8-quinolinylthio)acetyl]amino}isophthalic acid
Overview
Description
5-{[(8-quinolinylthio)acetyl]amino}isophthalic acid, also known as QAAIA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has shown promising results in the research related to cancer, inflammation, and microbial infections.
Mechanism of Action
The mechanism of action of 5-{[(8-quinolinylthio)acetyl]amino}isophthalic acid involves the inhibition of various enzymes and signaling pathways. This compound inhibits the activity of histone deacetylases, which are enzymes that regulate gene expression. This leads to the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes, resulting in the induction of apoptosis.
This compound also inhibits the activity of NF-κB, which is a transcription factor that regulates the expression of pro-inflammatory cytokines. This leads to the reduction of inflammation in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It induces apoptosis in cancer cells, reduces inflammation, and inhibits the growth of bacteria and fungi. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 5-{[(8-quinolinylthio)acetyl]amino}isophthalic acid is its potential as a therapeutic agent for cancer, inflammation, and microbial infections. This compound has shown promising results in preclinical studies, and further research is required to determine its efficacy and safety in human trials.
One of the limitations of this compound is its moderate yield and purity. This can make it challenging to obtain large quantities of the compound for research purposes. Another limitation is the lack of information on the pharmacokinetics and pharmacodynamics of this compound. Further research is required to determine the optimal dosage and administration route of this compound.
Future Directions
There are several future directions for the research on 5-{[(8-quinolinylthio)acetyl]amino}isophthalic acid. One of the areas of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the determination of the pharmacokinetics and pharmacodynamics of this compound.
Further research is also required to determine the efficacy and safety of this compound in human trials. This will involve the development of suitable formulations and dosage regimens for this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications. It has potential as a therapeutic agent for cancer, inflammation, and microbial infections. The mechanism of action of this compound involves the inhibition of various enzymes and signaling pathways. This compound has various biochemical and physiological effects, including the induction of apoptosis, reduction of inflammation, and inhibition of bacterial and fungal growth. Future research is required to optimize the synthesis method, determine the pharmacokinetics and pharmacodynamics of this compound, and evaluate its efficacy and safety in human trials.
Scientific Research Applications
5-{[(8-quinolinylthio)acetyl]amino}isophthalic acid has shown promising results in various scientific research applications. One of the significant areas of research is cancer treatment. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It works by inducing apoptosis, which is the programmed cell death of cancer cells. This compound also inhibits the migration and invasion of cancer cells, which are essential steps in the metastasis of cancer.
Another area of research is inflammation. This compound has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that cause inflammation in the body. This makes this compound a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
This compound has also been shown to have antimicrobial properties. It inhibits the growth of various bacteria and fungi, including antibiotic-resistant strains. This makes this compound a potential candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
5-[(2-quinolin-8-ylsulfanylacetyl)amino]benzene-1,3-dicarboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O5S/c22-16(10-27-15-5-1-3-11-4-2-6-20-17(11)15)21-14-8-12(18(23)24)7-13(9-14)19(25)26/h1-9H,10H2,(H,21,22)(H,23,24)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYAYRFZLEPKOJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)SCC(=O)NC3=CC(=CC(=C3)C(=O)O)C(=O)O)N=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
52 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47203061 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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